Cas no 2680714-84-3 (3-Acetamido-4-methylpyridine-2-carboxylic acid)

• Product Name: 3-Acetamido-4-methylpyridine-2-carboxylic acid
• CAS No: 2680714-84-3
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• CID: 5652729
• PubChem ID: 165937617
• Update Time: 2025-10-25

3-Acetamido-4-methylpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-acetamido-4-methylpyridine-2-carboxylic acid
• 2680714-84-3
• EN300-28271862
• 3-Acetamido-4-methylpyridine-2-carboxylic acid

• Inchi： 1S/C9H10N2O3/c1-5-3-4-10-8(9(13)14)7(5)11-6(2)12/h3-4H,1-2H3,(H,11,12)(H,13,14)
• InChI Key： RWEBXUOPHMFHSW-UHFFFAOYSA-N
• SMILES： OC(C1C(=C(C)C=CN=1)NC(C)=O)=O

Computed Properties

• Exact Mass: 194.06914219g/mol
• Monoisotopic Mass: 194.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 79.3Ų

Additional information on 3-Acetamido-4-methylpyridine-2-carboxylic acid

Introduction to 3-Acetamido-4-methylpyridine-2-carboxylic acid (CAS No. 2680714-84-3)

3-Acetamido-4-methylpyridine-2-carboxylic acid, identified by the chemical identifier CAS No. 2680714-84-3, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This pyridine derivative exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and medicinal chemistry. The compound's molecular structure, featuring both an acetamido group and a carboxylic acid moiety, positions it as a versatile intermediate for the synthesis of more complex molecules.

The acetamido functional group, attached to the pyridine ring at the 3-position, contributes to the compound's reactivity and solubility characteristics. This feature is particularly valuable in medicinal chemistry, where such groups are often employed to enhance binding affinity and metabolic stability. Additionally, the presence of a methyl substituent at the 4-position of the pyridine ring influences the electronic properties of the molecule, potentially affecting its interaction with biological targets.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 3-Acetamido-4-methylpyridine-2-carboxylic acid, making it more accessible for research applications. The compound's synthesis typically involves multi-step organic transformations, including condensation reactions, cyclization processes, and functional group modifications. These synthetic routes highlight the compound's utility as a building block in complex molecule construction.

In the context of pharmaceutical research, 3-Acetamido-4-methylpyridine-2-carboxylic acid has been explored as a precursor in the development of novel therapeutic agents. Its structural motifs are reminiscent of several bioactive molecules that have shown promise in preclinical studies. For instance, pyridine derivatives are well-documented for their role in modulating enzyme activity and receptor binding. The specific arrangement of functional groups in 3-Acetamido-4-methylpyridine-2-carboxylic acid may contribute to its potential as an scaffold for designing drugs targeting neurological disorders, inflammatory conditions, or infectious diseases.

One particularly intriguing area of research involves the use of 3-Acetamido-4-methylpyridine-2-carboxylic acid in the development of enzyme inhibitors. The pyridine core is frequently found in natural products and synthetic inhibitors known for their potency against various therapeutic targets. By leveraging the structural features of this compound, researchers aim to design molecules that can selectively inhibit pathogenic enzymes without affecting normal cellular processes. This approach is particularly relevant in the fight against antibiotic-resistant bacteria and chronic diseases where precise enzymatic regulation is crucial.

The carboxylic acid group in 3-Acetamido-4-methylpyridine-2-carboxylic acid also provides opportunities for further derivatization. Carboxylic acids are versatile functional groups that can be converted into esters, amides, or other derivatives through standard organic reactions. These transformations expand the chemical space available for drug discovery, allowing chemists to fine-tune properties such as solubility, bioavailability, and pharmacokinetic profiles. Recent studies have demonstrated successful applications of such modifications in generating lead compounds for clinical trials.

Another promising application lies in materials science and chemical biology. The unique electronic properties of pyridine derivatives make them valuable components in designing metal-organic frameworks (MOFs) and supramolecular assemblies. These materials have potential uses in catalysis, gas storage, and sensing applications. Furthermore, 3-Acetamido-4-methylpyridine-2-carboxylic acid could serve as a ligand or building block in constructing complex molecular architectures that mimic biological systems.

The growing interest in green chemistry has also influenced the synthesis of 3-Acetamido-4-methylpyridine-2-carboxylic acid. Researchers are increasingly focusing on developing sustainable synthetic routes that minimize waste and reduce environmental impact. Advances in catalytic methods and solvent-free reactions have made it possible to produce this compound with higher yields while adhering to principles of sustainability.

In summary,3-Acetamido-4-methylpyridine-2-carboxylic acid (CAS No. 2680714-84-3) represents a fascinating compound with diverse applications across pharmaceuticals, materials science, and chemical biology. Its unique structural features make it a valuable intermediate for synthesizing complex molecules, while its functional groups offer opportunities for further derivatization and innovation. As research continues to uncover new possibilities for this compound,3-Acetamido-4-methylpyridine-2-carboxylic acid is poised to play an increasingly important role in advancing scientific knowledge and technological development.